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Compound of Interest

Compound Name: 4'-Amino-5'-nitrobenzo-15-crown-5

Cat. No.: B1609238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 4'-Aminobenzo-15-crown-5, a

functionalized crown ether of significant interest in various scientific and biomedical fields.

While the initial query referenced CAS number 77001-50-4 and the name 4'-Amino-5'-
nitrobenzo-15-crown-5, extensive literature review indicates that the common and

synthetically accessible compound is 4'-Aminobenzo-15-crown-5, derived from the reduction of

4'-Nitrobenzo-15-crown-5. This guide will focus on the synthesis, properties, and applications of

this key compound, presenting data in a structured format, detailing experimental protocols,

and providing logical visualizations to aid in understanding its utility.

Core Compound Identification and Properties
The primary compound of interest, 4'-Aminobenzo-15-crown-5, is a derivative of benzo-15-

crown-5 featuring an amino group on the benzene ring. This functional group significantly

influences the electronic properties and reactivity of the crown ether, enhancing its potential for

various applications.

Table 1: Physicochemical Properties of 4'-Aminobenzo-15-crown-5 and its Precursor
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Property 4'-Aminobenzo-15-crown-5 4'-Nitrobenzo-15-crown-5

CAS Number 60835-71-4[1] 60835-69-0

Molecular Formula C₁₄H₂₁NO₅[1] C₁₄H₁₉NO₇

Molecular Weight 283.32 g/mol [1] 313.30 g/mol

Appearance White to brown powder[1] Pale yellow solid[2]

Melting Point 76 - 78 °C[1] 93 - 97 °C[2]

Purity
96 - 103% (Assay by titration)

[1]
≥98.00% by HPLC[2]

Synthesis and Experimental Protocols
The synthesis of 4'-Aminobenzo-15-crown-5 is typically a two-step process involving the

nitration of benzo-15-crown-5 followed by the reduction of the resulting nitro-substituted crown

ether.

Experimental Protocol: Synthesis of 4'-Nitrobenzo-15-
crown-5
This protocol is adapted from established literature procedures.

Materials:

Benzo-15-crown-5

Glacial Acetic Acid

Nitric Acid (70%)

Chloroform

Saturated Sodium Bicarbonate Solution

Anhydrous Sodium Sulfate
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Procedure:

In a flask, dissolve Benzo-15-crown-5 in a mixture of glacial acetic acid and chloroform.

Cool the mixture in an ice bath.

Slowly add 70% nitric acid dropwise to the stirred solution.

After the addition is complete, allow the reaction to stir at room temperature for 24 hours.

Neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

Separate the organic layer and extract the aqueous layer with chloroform.

Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

Evaporate the solvent under reduced pressure to yield 4'-Nitrobenzo-15-crown-5 as a pale

yellow solid.[2]

Experimental Protocol: Synthesis of 4'-Aminobenzo-15-
crown-5
This protocol details the reduction of the nitro-substituted precursor.

Materials:

4'-Nitrobenzo-15-crown-5

Hydrazine Hydrate

Palladium on Carbon (10% Pd/C)

Ethanol

Procedure:

Dissolve 4'-Nitrobenzo-15-crown-5 in ethanol in a round-bottom flask.

Add a catalytic amount of 10% Palladium on Carbon.
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Heat the mixture to reflux.

Carefully add hydrazine hydrate dropwise to the refluxing mixture.

Continue refluxing for several hours until the reaction is complete (monitored by TLC).

Cool the reaction mixture to room temperature and filter through celite to remove the

catalyst.

Evaporate the solvent under reduced pressure to obtain 4'-Aminobenzo-15-crown-5 as a

brown solid.

Diagram 1: Synthesis Workflow of 4'-Aminobenzo-15-crown-5
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Caption: Synthetic route from Benzo-15-crown-5 to 4'-Aminobenzo-15-crown-5.

Cation Binding Properties
The defining characteristic of crown ethers is their ability to selectively bind cations within their

central cavity. The introduction of an amino group onto the benzo moiety of 15-crown-5

modulates its binding affinity and selectivity. The electron-donating nature of the amino group

increases the electron density on the aromatic ring and the adjacent oxygen atoms of the

crown ether, thereby enhancing the cation-binding ability.[1]

Table 2: Cation Binding Data

Cation
Binding
Constant (log
K)

Method Solvent Reference

Li⁺

1.031

(separation

factor)

Solid-Liquid

Extraction
CH₃NO₂ [3]

Note: Quantitative binding constant data for a wide range of cations for 4'-aminobenzo-15-

crown-5 is not readily available in the reviewed literature. The provided data is a single-stage

separation factor for Lithium isotopes using a polymer grafted with 4'-aminobenzo-15-crown-5.

Applications in Research and Development
The unique properties of 4'-Aminobenzo-15-crown-5 make it a valuable tool in various research

and development areas, particularly in the fabrication of sensors and the design of drug

delivery systems.[1]

Ion-Selective Electrodes
The selective binding of cations by 4'-Aminobenzo-15-crown-5 allows for its use as an

ionophore in ion-selective electrodes (ISEs). These sensors can be used for the potentiometric

determination of specific ion concentrations in various samples.

Experimental Protocol: Fabrication of a PVC Membrane-Based Ion-Selective Electrode
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This is a general protocol for the fabrication of an ISE.

Materials:

4'-Aminobenzo-15-crown-5 (ionophore)

Poly(vinyl chloride) (PVC)

A plasticizer (e.g., o-nitrophenyloctyl ether)

An ionic additive (e.g., potassium tetrakis(4-chlorophenyl)borate)

Tetrahydrofuran (THF)

Procedure:

Dissolve PVC, the plasticizer, the ionophore, and the ionic additive in THF to form a

homogenous solution (the "membrane cocktail").

Pour the cocktail into a glass ring placed on a clean glass plate.

Allow the THF to evaporate slowly at room temperature for at least 24 hours to form a

transparent membrane.

Cut a small disc from the membrane and incorporate it into an electrode body.

Fill the electrode with an internal filling solution containing a known concentration of the

target ion and an internal reference electrode.

Condition the electrode by soaking it in a solution of the target ion.

Drug Delivery Systems
The amino group of 4'-Aminobenzo-15-crown-5 provides a reactive handle for its covalent

attachment to various platforms, such as nanoparticles and polymers, for targeted drug

delivery.[1] The crown ether moiety can encapsulate certain drug molecules or be used to

trigger release in response to specific ionic concentrations.

Diagram 2: Application Workflow of 4'-Aminobenzo-15-crown-5

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemimpex.com/products/36180
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Pathways

4-Aminobenzo-15-crown-5

Functionalization

Ion-Selective Electrode Drug Delivery Vehicle

Sensing Targeted Release

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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